Chemical properties of 3,4-Dibromo-1H-pyrazol-5-amine
Chemical properties of 3,4-Dibromo-1H-pyrazol-5-amine
High-Value Scaffold for Kinase Inhibitor Discovery & Fragment-Based Design
Executive Summary
3,4-Dibromo-1H-pyrazol-5-amine (CAS: 17635-44-8) represents a critical "privileged scaffold" in modern medicinal chemistry. Its structural utility lies in its high density of functionalization sites within a low molecular weight (240.89 g/mol ) framework. The molecule features two chemically distinct bromine atoms and an exocyclic primary amine, enabling orthogonal functionalization strategies. It is extensively utilized as a precursor for pyrazolo[1,5-a]pyrimidines and pyrazolo[3,4-d]pyrimidines—core motifs in FDA-approved kinase inhibitors (e.g., inhibitors of p38 MAPK, CDK, and Src family kinases).
Molecular Architecture & Physicochemical Profile[1]
2.1 Structural Dynamics & Tautomerism
The compound exists in a prototropic tautomeric equilibrium. While often drawn as the 1H-tautomer, the stability is solvent-dependent. In solution, the rapid exchange between N1-H and N2-H positions dictates its nucleophilic profile during alkylation reactions.
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Formula: C₃H₃Br₂N₃
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Molecular Weight: 240.89 g/mol
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Appearance: Off-white to pale yellow crystalline solid.
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Melting Point: Typically >160°C (decomposition often observed before melting in highly halogenated pyrazoles).
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Solubility: Low in water; soluble in polar organic solvents (DMSO, DMF, MeOH).
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Acidity (pKa): The pyrazole NH is weakly acidic (pKa ~10-11), while the conjugate acid of the amine/pyrazole system is highly acidic (pKa < 2.0) due to the electron-withdrawing effect of the two bromine atoms.
Table 1: Physicochemical Data Summary
| Property | Value/Description |
|---|---|
| H-Bond Donors | 2 (Amine NH₂, Pyrazole NH) |
| H-Bond Acceptors | 2 (N2, Amine N) |
| Topological Polar Surface Area (TPSA) | ~55 Ų |
| LogP (Predicted) | ~1.8 (Lipophilic due to halogens) |
| Electronic Character | Electron-deficient ring; Amine provides +M effect at C5 |
Synthetic Routes & Production
The industrial standard for producing 3,4-dibromo-1H-pyrazol-5-amine involves the electrophilic bromination of 3-aminopyrazole (or 5-aminopyrazole).
3.1 Synthesis Workflow
The reaction utilizes elemental bromine (
Figure 1: Stepwise bromination pathway for the synthesis of 3,4-dibromo-1H-pyrazol-5-amine.
Reactivity & Functionalization Logic
The core value of this scaffold is the differential reactivity of its three functional handles.
4.1 Regioselective Cross-Coupling (The C3 vs. C4 Rule)
In palladium-catalyzed cross-couplings (Suzuki-Miyaura), the two bromine atoms are not equivalent.
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C3-Br (Adjacent to NH/N): Generally more reactive towards oxidative addition due to the inductive electron-withdrawing effect of the adjacent nitrogen (N2).
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C4-Br (Adjacent to Amine): Less reactive in the initial coupling step due to the electron-donating (+M) effect of the adjacent amino group, which increases electron density at C4, making the C-Br bond stronger and less prone to oxidative addition compared to C3.
Strategic Implication: This allows for site-selective synthesis.[1][2] One can introduce an aryl group at C3 first, then perform a second coupling at C4 under more forcing conditions.
4.2 Nitrogen Functionalization[3]
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Exocyclic Amine (N-Exo): Reacts readily with acyl chlorides, isocyanates, and aldehydes (reductive amination). It is the key nucleophile for cyclization reactions to form fused bicyclic systems.
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Endocyclic Nitrogen (N-Ring): The pyrazole NH can be alkylated or arylated (Chan-Lam coupling). Regioselectivity (N1 vs N2 alkylation) is controlled by steric bulk and solvent polarity, often requiring careful optimization.
Figure 2: Orthogonal reactivity map demonstrating the distinct functionalization zones.
Application in Medicinal Chemistry
This scaffold is ubiquitous in the design of ATP-competitive kinase inhibitors.
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p38 MAPK Inhibitors: The pyrazole amine motif mimics the adenine ring of ATP, forming key hydrogen bonds with the kinase "hinge" region (e.g., Glu71 and Met109 in p38α).
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Fragment-Based Drug Discovery (FBDD): Due to its low molecular weight and high solubility, it serves as an ideal "fragment" for crystallographic screening.
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Fused Ring Synthesis:
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Reaction with 1,3-diketones yields pyrazolo[1,5-a]pyrimidines .
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Reaction with formamide/ammonia yields pyrazolo[3,4-d]pyrimidines .[4]
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Experimental Protocols
6.1 Protocol: Site-Selective Suzuki Coupling (C3-Arylation)
This protocol validates the preferential reactivity of the C3-bromide.
Reagents:
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3,4-Dibromo-1H-pyrazol-5-amine (1.0 eq)
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Arylboronic acid (1.1 eq)
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Pd(PPh₃)₄ (5 mol%)
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Na₂CO₃ (2.0 M aqueous solution, 3.0 eq)
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Dioxane/Water (4:1 v/v)
Procedure:
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Setup: Charge a Schlenk flask with the pyrazole, arylboronic acid, and Pd catalyst. Evacuate and backfill with Argon (3x).
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Solvent Addition: Add degassed Dioxane and Na₂CO₃ solution via syringe.
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Reaction: Heat to 80°C for 4-6 hours. Monitor by LCMS. The C3-monoarylated product typically forms first. (Note: Higher temperatures >100°C or stronger bases may promote bis-coupling).
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Workup: Dilute with EtOAc, wash with brine, dry over MgSO₄, and concentrate.
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Purification: Flash chromatography (Hexane/EtOAc gradient).
6.2 Protocol: Synthesis of Pyrazolo[1,5-a]pyrimidine Derivative
Standard cyclization protocol.
Procedure:
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Dissolve 3,4-dibromo-1H-pyrazol-5-amine (1 mmol) in glacial acetic acid (5 mL).
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Add 2,4-pentanedione (1.2 mmol).
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Reflux for 2 hours.
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Cool to room temperature; pour into ice water.
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Filter the precipitate (the cyclized product) and recrystallize from ethanol.
Safety & Handling (MSDS Summary)
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GHS Classification:
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Skin Irritation: Category 2 (H315)
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Eye Irritation: Category 2A (H319)
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STOT-SE: Category 3 (Respiratory Irritation, H335)
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Handling: Use only in a chemical fume hood. Avoid dust formation.[5] Wear nitrile gloves and safety goggles.
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Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Light sensitive (store in amber vials).
References
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Synthesis of Pyrazolo[3,4-d]pyrimidines
- Title: One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study.
- Source: MDPI (Molecules), 2013.
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URL:[Link]
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Regioselectivity in Cross-Coupling
- Title: Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes.
- Source: Royal Society of Chemistry (Chem. Sci.), 2013.
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URL:[Link]
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Kinase Inhibitor Applications
- Title: Amino-Pyrazoles in Medicinal Chemistry: A Review.
- Source: MDPI (Molecules), 2023.
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URL:[Link]
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Safety Data
Sources
- 1. researchgate.net [researchgate.net]
- 2. scielo.org.mx [scielo.org.mx]
- 3. BJOC - 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines [beilstein-journals.org]
- 4. mdpi.com [mdpi.com]
- 5. echemi.com [echemi.com]
- 6. NoName_3849 | C11H9N5 | CID 254758 - PubChem [pubchem.ncbi.nlm.nih.gov]
